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Compound of Interest

Methyl 1-Cbz-azetidine-3-
Compound Name:
carboxylate

cat. No.: B1521072

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Methyl 1-Cbhz-azetidine-3-carboxylate (CAS No: 757239-60-4). Due to the limited availability
of a complete safety data sheet (SDS) for this specific compound, this guide incorporates data
from structurally related azetidine derivatives to provide a conservative and thorough safety
assessment.

Hazard Identification and Classification

While a specific GHS classification for Methyl 1-Cbhz-azetidine-3-carboxylate is not readily
available, data from analogous compounds, such as Methyl 1-Boc-azetidine-3-carboxylate and
Methyl azetidine-3-carboxylate hydrochloride, suggest potential hazards.[1] A conservative
approach should be adopted, treating the compound as potentially hazardous.

Inferred Potential Hazards:

Skin Irritation: May cause skin irritation.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

Acute Oral Toxicity: May be harmful if swallowed.
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Based on these potential hazards, the following GHS pictograms and statements should be

considered:

Hazard Statements

GHS Pictogram Signal Word
(Inferred)
H302: Harmful if
swallowed.H315: Causes skin
t, ] irritation.[1]H319: Causes
laalt text Warning

serious eye irritation.[1]H335:
May cause respiratory

irritation.[1]

Physical and Chemical Properties

A summary of the available physical and chemical properties for Methyl 1-Cbz-azetidine-3-

carboxylate is provided below.

Property Value Source
Molecular Formula C13H15N0O4 [2][3]
Molecular Weight 249.26 g/mol [2]
CAS Number 757239-60-4 [2113114]
Not specified (likely a solid or
Appearance -
liquid)
Boiling Point 414.9 £ 45.0 °C at 760 mmHg [2]
Density 1.3+0.1 g/cm3 [2]
Purity >97.0% [2]
Azetidine-1,3-dicarboxylic acid
1-benzyl ester 3-methyl ester;
Synonyms 1,3-Azetidinedicarboxylic acid, [2]

3-methyl 1-(phenylmethyl)

ester
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Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure the
stability of the compound.

Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood.[4]

Wear suitable personal protective equipment (PPE), including gloves, lab coat, and safety
goggles.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container.[1][4]

Keep in a dry, cool, and well-ventilated place.[4][5]

Store away from incompatible materials and foodstuff containers.[4]

Protect from moisture.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Methyl 1-Cbz-
azetidine-3-carboxylate:
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PPE Type

Specifications

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[4]

Skin Protection

Chemical-impermeable gloves (inspect prior to
use). Fire/flame resistant and impervious
clothing.[4]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with

appropriate cartridges.[4]

First-Aid Measures

In case of exposure, follow these first-aid procedures immediately:

Exposure Route

First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[4][6]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[4][6]

Eye Contact

Rinse with pure water for at least 15 minutes.
Consult a doctor.[4][6]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison
Control Center immediately.[4][6]

Accidental Release and Fire-Fighting Measures

Accidental Release:
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e Ensure adequate ventilation and evacuate personnel to safe areas.[4]

e Remove all sources of ignition.[4]

o Use personal protective equipment to avoid contact with the spilled material.[4]

o Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[4]

Fire-Fighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[6]

o Specific Hazards: The thermal decomposition products are not specified but may include
carbon oxides and nitrogen oxides.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]16]

Stability and Reactivity

o Reactivity: The reactivity of azetidines is influenced by their ring strain, making them more
reactive than related pyrrolidines but more stable than aziridines.[7]

o Chemical Stability: The compound is expected to be stable under recommended storage
conditions.

» Conditions to Avoid: Avoid dust formation, excess heat, and sources of ignition.[4][5]

e Incompatible Materials: No specific data is available, but strong oxidizing agents should be
avoided as a general precaution.

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include carbon monoxide, carbon dioxide, and nitrogen oxides.[5]
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Experimental Protocols

Standard Operating Procedure for Handling Azetidine
Derivatives

This protocol outlines a general procedure for the safe handling of Methyl 1-Cbz-azetidine-3-
carboxylate in a laboratory setting.

e Preparation:

o

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

[e]

Verify that an eyewash station and safety shower are accessible.[5]

o

Gather all necessary PPE: safety goggles, lab coat, and chemical-resistant gloves.

[¢]

Prepare all necessary equipment and reagents before handling the compound.

e Handling:

[e]

Conduct all manipulations of the compound within the chemical fume hood.

o

If the compound is a solid, handle it carefully to avoid creating dust.

[¢]

If the compound is a liquid, use appropriate pipetting techniques to avoid splashes and
aerosol formation.

[¢]

Keep the container tightly closed when not in use.[1][4]

e Disposal:

[e]

Dispose of waste in a designated, labeled hazardous waste container.[4]
o Do not discharge into the environment or drains.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

[¢]

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1521072?utm_src=pdf-body
https://www.benchchem.com/product/b1521072?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH57489MD&productDescription=METHL+AZETIDINE-3-CARBXY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/Q523_SDS.pdf
https://www.targetmol.com/attachment/sds/121304362378068096/T77986
https://www.targetmol.com/attachment/sds/121304362378068096/T77986
https://www.targetmol.com/attachment/sds/121304362378068096/T77986
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification

Physical, Health, & Environmental
Hazards Evaluation

Hazard Classification

Assign to Hazard Class
(e.g., Flammable Liquid, Carcinogen)

Severity of Hazard

Assign to Hazard Category
(e.g., Category 1, 2, 3)

Hazard Communi¢ation
Label Elements Safety Data Sheet (SDS)
(Dar?glg??)lrvv\(/c;rriing) Hazard Statements Precautionary Statements Pictograms

Click to download full resolution via product page

Caption: GHS Hazard Classification and Communication Workflow.
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Caption: General Workflow for Handling a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide on the Safe Handling of Methyl 1-Cbz-
azetidine-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521072#safety-and-handling-precautions-for-
methyl-1-cbz-azetidine-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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